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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing G907 series epoxy

for the secure mounting of microscopy samples. These guidelines are designed to ensure

optimal sample integrity and imaging quality for a variety of research, scientific, and drug

development applications.

Introduction to G907 Epoxy for Microscopy
The G907 series from NextGen Adhesives encompasses a range of two-part epoxy systems

suitable for various industrial and scientific applications.[1][2][3][4][5][6] For microscopy, an

ideal mounting medium should provide excellent adhesion, high transparency, a suitable

refractive index, low viscosity for good sample infiltration, and minimal shrinkage during curing.

Based on available data, the NGAC G907-25 and NGAC G907-24 are recommended for

optical applications due to their transparency and low to medium viscosity.[7]

Properties of Selected G907 Epoxy Formulations
The selection of the appropriate G907 formulation is critical and depends on the specific

requirements of the microscopy sample and the imaging technique. The following table

summarizes the key quantitative properties of G907-24 and G907-25, which are well-suited for

microscopy applications.
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Property NGAC G907-24 NGAC G907-25

Color Transparent[8] Transparent[7]

Viscosity 12,000 cP[8] 200 cP[7]

Mix Ratio (Resin:Hardener by

weight)
100:25[8] 100:30[7]

Pot Life 20 minutes[8] 120 minutes[7]

Cure Time (Room Temp. 25°C) 24 hours[8] 24 hours[7]

Cure Time (Accelerated, 65°C) 4 hours[8] 1-2 hours[7]

Hardness (Shore D) 88[8] 80[7]

Refractive Index (uncured) Not Specified Not Specified

Visible Light Transmission 90% Not Specified

Specific Gravity 1.20 g/cc[8] 1.20 g/cc[7]

Note: The refractive index of most epoxies is in the range of 1.50 to 1.57 and generally

increases by approximately 0.03 upon curing.[9]

Experimental Protocols
The following protocols are generalized for epoxy resin embedding and have been adapted for

the use of G907 epoxy. It is crucial to handle the epoxy resin and its components in a well-

ventilated area, preferably under a fume hood, and to wear appropriate personal protective

equipment (PPE), including gloves and safety glasses.[10][11][12]

Materials Required
G907 Epoxy Resin and Hardener (e.g., G907-24 or G907-25)

Microscopy samples

Embedding molds (e.g., silicone or plastic)

Mixing cups and stirring rods
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Vacuum chamber (optional, for degassing)

Oven for heat curing (optional)

Microtome or sectioning saw

Polishing equipment

Microscope slides and coverslips

Sample Preparation
Proper sample preparation is critical for successful embedding. The specific steps will vary

depending on the sample type (e.g., biological tissue, polymers, geological samples).

Dehydration: For biological samples, a graded series of ethanol or acetone washes is

typically used to remove water.[13]

Infiltration: The dehydrated sample is then infiltrated with the epoxy resin to ensure complete

embedding. This may involve a series of steps with increasing concentrations of resin in a

solvent, followed by pure resin.[13][14]

G907 Epoxy Preparation and Sample Embedding
This protocol outlines the steps for mixing the G907 epoxy and embedding the prepared

sample.

Epoxy Preparation

Sample Embedding Curing

Measure Resin and Hardener Thoroughly Mix Components
Correct Ratio

Degas Epoxy Mixture (Optional)

To Remove Bubbles

Pour Epoxy Over SamplePlace Sample in Mold Ensure Complete Infiltration Cure at Room or Elevated Temperature Demold Cured Sample
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Caption: Workflow for G907 epoxy sample embedding.

Measure Resin and Hardener: Accurately weigh the G907 resin and hardener according to

the specified mix ratio (e.g., 100:25 for G907-24, 100:30 for G907-25).[7]

Thoroughly Mix Components: Mix the two components thoroughly for several minutes until a

homogenous mixture is achieved. Scrape the sides and bottom of the mixing container to

ensure complete mixing.

Degas Epoxy Mixture (Optional): To remove any air bubbles introduced during mixing, place

the epoxy mixture in a vacuum chamber until the bubbling subsides. This step is highly

recommended for achieving a clear, bubble-free mount.[15]

Place Sample in Mold: Position the prepared sample in the embedding mold.

Pour Epoxy Over Sample: Carefully pour the mixed and degassed G907 epoxy over the

sample, ensuring it is completely covered.

Ensure Complete Infiltration: If necessary, apply a vacuum again after pouring the epoxy to

aid in the infiltration of porous samples and remove any trapped air bubbles.[16]

Cure: Allow the epoxy to cure. This can be done at room temperature (25°C) for 24 hours or

at an elevated temperature (e.g., 65°C) for a shorter duration, as specified in the datasheet.

[7] Most epoxies require 72 hours to reach full cure and maximum hardness.[17][18]

Demold Cured Sample: Once fully cured, the embedded sample can be removed from the

mold.

Sectioning and Polishing
After curing, the embedded sample can be sectioned to the desired thickness using a

microtome or a precision saw. The sectioned surface can then be polished to achieve the

desired surface finish for microscopic examination.

Safety Precautions
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G907 epoxy and its components can be hazardous. Always consult the Safety Data Sheet

(SDS) before use.[10][11][19][20]

Ventilation: Use in a well-ventilated area or under a fume hood.[10]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.[11][12]

Skin Contact: Avoid direct contact with skin. In case of contact, wash thoroughly with soap

and water.[11] May cause skin irritation or allergic reactions.[19]

Inhalation: Avoid breathing vapors.[10]

Storage: Store in a cool, dry place away from heat and direct sunlight.[10]

Troubleshooting
Problem Possible Cause Solution

Epoxy does not cure or

remains tacky

Incorrect mix ratio, incomplete

mixing, or low curing

temperature.

Ensure accurate measurement

and thorough mixing. Cure at

the recommended

temperature.[17][21]

Presence of air bubbles in the

cured block

Air introduced during mixing or

trapped in the sample.

Degas the epoxy mixture

before pouring. Apply a

vacuum after pouring to aid in

bubble removal.[15]

Poor infiltration of the sample
High viscosity of the epoxy or

insufficient infiltration time.

Use a lower viscosity epoxy

like G907-25. Increase

infiltration time and consider

using a vacuum.

Sample is difficult to section

Incomplete curing or

inappropriate hardness of the

epoxy.

Ensure the epoxy is fully

cured. Select an epoxy with a

suitable hardness for the

sample and sectioning

method.
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Signaling Pathways and Logical Relationships
The process of sample preparation and embedding follows a logical progression to ensure the

final mounted sample is suitable for microscopic analysis.

Initial Sample

Dehydration

Remove Water

Infiltration

Replace Water with Resin

Embedding in G907

Encapsulate in Epoxy

Curing

Solidify Epoxy

Sectioning/Polishing

Expose Surface of Interest

Microscopic Imaging

Analyze Sample

Click to download full resolution via product page
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Caption: Logical flow of microscopy sample preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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